1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-2-(3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-[3-methyl-5-(morpholine-4-carbonyl)pyrazol-1-yl]ethanone
• InChI: InChI=1S/C22H28ClN5O3/c1-16-3-4-18(23)14-19(16)25-5-7-26(8-6-25)21(29)15-28-20(13-17(2)24-28)22(30)27-9-11-31-12-10-27/h3-4,13-14H,5-12,15H2,1-2H3
• InChI Key: YIILSEPVXQKFCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)CN3C(=CC(=N3)C)C(=O)N4CCOCC4
• Molecular Formula: C22H28ClN5O3
• Molecular Weight: 445.9 g/mol

Description

1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-2-(3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C22H28ClN5O3 and its molecular weight is 445.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• One-Pot Biginelli Synthesis : A study described the synthesis and characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety. This research highlighted an efficient method for synthesizing derivatives with good yield, indicating the compound's role in the development of various heterocyclic compounds (M. A. Bhat et al., 2018).

Potential Applications

• Antimicrobial Activities : A study focused on the synthesis of new 1,2,4-triazole derivatives, including the modification with morpholine or methyl piperazine. These compounds were screened for their antimicrobial activities, showing good or moderate activities against test microorganisms, suggesting potential applications in developing new antimicrobial agents (H. Bektaş et al., 2007).

• Antiviral Activity : Research into 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone, a structurally related compound, showed potential for antiviral activities. This compound was used as a starting material for synthesizing heterocyclic compounds with evaluated cytotoxicity, anti-HSV1, and anti-HAV-MBB activities (F. Attaby et al., 2006).

• Electrochemical Syntheses : Another study explored the electrochemical synthesis based on the oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles. This method produced new arylthiobenzazoles, indicating a route for synthesizing derivatives with potential electronic or photonic properties (A. Amani et al., 2012).